Cas no 1261941-61-0 (2-[3-(methanesulfonamido)phenyl]benzoic Acid)

• Product Name: 2-[3-(methanesulfonamido)phenyl]benzoic Acid
• CAS No: 1261941-61-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• MDL: MFCD18312738
• CID: 1219654
• PubChem ID: 53218463
• Update Time: 2025-07-02

2-[3-(methanesulfonamido)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(methanesulfonamido)phenyl]benzoic Acid
• 1261941-61-0
• 2-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
• 3'-[(Methanesulfonyl)amino][1,1'-biphenyl]-2-carboxylic acid
• DTXSID10683404
• MFCD18312738
• 2-(3-Methylsulfonylaminophenyl)benzoic acid, 95%

• MDL： MFCD18312738
• Inchi： 1S/C14H13NO4S/c1-20(18,19)15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14(16)17/h2-9,15H,1H3,(H,16,17)
• InChI Key： ROWFCHKBNBCGLU-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[3-(methanesulfonamido)phenyl]benzoic Acid

Comprehensive Overview of 2-[3-(methanesulfonamido)phenyl]benzoic Acid (CAS No. 1261941-61-0)

2-[3-(methanesulfonamido)phenyl]benzoic Acid (CAS No. 1261941-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methanesulfonamido and benzoic acid functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which combines a phenyl ring with a benzoic acid moiety, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 2-[3-(methanesulfonamido)phenyl]benzoic Acid has surged due to its potential applications in drug discovery. Researchers are particularly interested in its ability to modulate enzyme activity and its use as a building block for small-molecule inhibitors. The compound's CAS No. 1261941-61-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry and biopharmaceutical industries.

One of the key reasons behind the popularity of 2-[3-(methanesulfonamido)phenyl]benzoic Acid is its relevance to current trends in precision medicine and targeted therapy. As the scientific community focuses on personalized treatment options, compounds like this are being explored for their ability to interact with specific biological targets. Its methanesulfonamido group, in particular, is known for enhancing solubility and bioavailability, making it a valuable asset in drug formulation.

The synthesis of 2-[3-(methanesulfonamido)phenyl]benzoic Acid involves multi-step organic reactions, often starting from readily available precursors. Its CAS No. 1261941-61-0 is a critical identifier for researchers sourcing high-purity samples. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, two areas that are revolutionizing drug development.

From an industrial perspective, 2-[3-(methanesulfonamido)phenyl]benzoic Acid is gaining traction as a key intermediate in the production of advanced pharmaceutical ingredients (APIs). Its compatibility with modern green chemistry principles further enhances its appeal, as manufacturers seek sustainable alternatives to traditional synthetic methods. The compound's benzoic acid derivative nature also aligns with the growing demand for bio-based chemicals.

In conclusion, 2-[3-(methanesulfonamido)phenyl]benzoic Acid (CAS No. 1261941-61-0) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its unique properties and adaptability to emerging technologies ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to play an even more significant role in addressing global health challenges.